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Compound of Interest

Compound Name: H-Val-Val-OH

Cat. No.: B1682822

Introduction: H-Val-Val-OH, also known as Valylvaline or Val-Val, is a dipeptide composed of
two L-valine amino acid residues linked by a peptide bond.[1][2][3] As a fundamental building
block in peptide chemistry, H-Val-Val-OH serves a significant role in various scientific domains,
including pharmaceutical development, biochemical research, and biotechnology.[4] Its unique
structure and properties make it a valuable component in the synthesis of more complex
peptide-based therapeutics and biologics, where it can enhance stability and efficacy.[1][4] This
document provides an in-depth overview of H-Val-Val-OH, detailing its chemical structure,
physicochemical properties, relevant experimental protocols, and key applications for
researchers and drug development professionals.

Chemical Structure and Formula

H-Val-Val-OH is structurally defined as (2S)-2-[[(2S)-2-amino-3-methylbutanoyllamino]-3-
methylbutanoic acid.[3] The molecule consists of two valine units, where the carboxyl group of
the N-terminal valine is linked to the amino group of the C-terminal valine via an amide linkage.
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Caption: Chemical structure of H-Val-Val-OH.

Physicochemical and Quantitative Data

The properties of H-Val-Val-OH have been well-characterized, making it a reliable reagent in
various applications. The key quantitative data are summarized in the table below for easy

reference.
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Property Value Reference(s)
IUPAC Name L-valyl-L-valine [3]
Synonyms Val-Val, Valylvaline, H-L-Val-L- ae

Val-OH
CAS Number 3918-94-3 [41[5][6]
Molecular Formula C10H20N203 [4115116]
Molecular Weight 216.28 g/mol [41[5][6]
Appearance White to off-white solid powder  [1][4]
Purity > 99% (TLC) [4]

Optical Rotation

[a]D2* =9.5 + 0.5° (c=2in

water)

[4]

Experimental LogP

-1.61

[3]

Storage Conditions

< -4 °C (powder); -20°C to
-80°C (stock solution)

[1]14]

Key Applications

H-Val-Val-OH is a versatile dipeptide utilized across multiple fields of scientific research and

development.

o Peptide Synthesis: It serves as an essential building block in the solid-phase or solution-

phase synthesis of more complex peptides and proteins for drug development and biological

research.[4][7]

e Pharmaceutical Development: The dipeptide is incorporated into the formulation of

pharmaceuticals, aiding in the creation of targeted therapies for conditions such as cancer

and metabolic disorders.[4] It can be used as a precursor for synthesizing important

compounds like Poststatin.[1]

» Biotechnology: In biotechnological applications, H-Val-Val-OH is used to improve the stability

and therapeutic potential of biologics.[4]

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/L-Valyl-L-valine
https://www.medchemexpress.com/h-val-val-oh.html
https://pubchem.ncbi.nlm.nih.gov/compound/L-Valyl-L-valine
https://www.chemimpex.com/products/09334
https://www.biosynth.com/p/FV108235/3918-94-3-h-val-val-oh
https://www.bioscience.co.uk/product~1643460
https://www.chemimpex.com/products/09334
https://www.biosynth.com/p/FV108235/3918-94-3-h-val-val-oh
https://www.bioscience.co.uk/product~1643460
https://www.chemimpex.com/products/09334
https://www.biosynth.com/p/FV108235/3918-94-3-h-val-val-oh
https://www.bioscience.co.uk/product~1643460
https://www.medchemexpress.com/h-val-val-oh.html
https://www.chemimpex.com/products/09334
https://www.chemimpex.com/products/09334
https://www.chemimpex.com/products/09334
https://pubchem.ncbi.nlm.nih.gov/compound/L-Valyl-L-valine
https://www.medchemexpress.com/h-val-val-oh.html
https://www.chemimpex.com/products/09334
https://www.benchchem.com/product/b1682822?utm_src=pdf-body
https://www.chemimpex.com/products/09334
https://www.nbinno.com/article/pharmaceutical-intermediates/h-leu-val-oh-peptide-synthesis-guide-research-scientists-wj
https://www.chemimpex.com/products/09334
https://www.medchemexpress.com/h-val-val-oh.html
https://www.benchchem.com/product/b1682822?utm_src=pdf-body
https://www.chemimpex.com/products/09334
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Biochemical Research: The compound is a tool for studying protein-protein interactions and
enzyme activity, providing insights into cellular processes and disease mechanisms.[4]

e Cosmetic Formulations: It is also found in cosmetic products for its beneficial properties,
such as promoting skin hydration and elasticity.[4]

Experimental Protocols

While specific synthesis protocols for H-Val-Val-OH are proprietary to manufacturers, a general
methodology for dipeptide synthesis using coupling agents is well-established in the literature.
The following represents a generalized protocol for the solution-phase synthesis of a dipeptide
like Val-Val.

General Protocol for Solution-Phase Dipeptide Synthesis:

e N-Terminal Protection: The N-terminus of the first valine residue (Val-1) is protected,
commonly with an Fmoc or Boc group, to prevent self-coupling. For example, Fmoc-Val-OH
is used as the starting material.

o C-Terminal Protection: The C-terminus of the second valine residue (Val-2) is protected,
typically as a methyl or benzyl ester (e.g., H-Val-OMe), to prevent its carboxyl group from
reacting.

o Carboxyl Group Activation: The free carboxyl group of Fmoc-Val-OH is activated. This is
achieved by reacting it with a coupling agent in an appropriate aprotic solvent (e.g.,
Dichloromethane or DMF). Common coupling systems include:

o EDC/HOBL: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of
Hydroxybenzotriazole (HOBL).

e Coupling Reaction: The protected C-terminal valine ester (H-Val-OMe) is added to the
activated Fmoc-Val-OH solution, along with a base such as Triethylamine (TEA) or
Diisopropylethylamine (DIPEA) to neutralize the reaction. The mixture is stirred at 0°C and
then warmed to room temperature for several hours until the reaction is complete, as
monitored by Thin Layer Chromatography (TLC).[8]
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e Work-up and Purification: The reaction mixture is worked up through aqueous extraction to
remove excess reagents and byproducts. The resulting protected dipeptide (Fmoc-Val-Val-
OMe) is then purified, typically by column chromatography.

o Deprotection: The N-terminal (Fmoc) and C-terminal (ester) protecting groups are removed
in subsequent steps to yield the final H-Val-Val-OH dipeptide. Fmoc is removed with a mild

base like piperidine, and the ester is typically hydrolyzed under basic conditions (e.g., with
NaOH).
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Caption: Generalized workflow for solution-phase dipeptide synthesis.

Biological Activity and Relationships
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Research has indicated that H-Val-Val-OH exhibits specific biological activities. It has been
shown to inhibit the uptake of protons from the environment.[5] This mechanism may be linked
to its ability to form hydrogen bonds with water molecules, which are necessary for transport
across cell membranes.[5] This primary effect may subsequently influence other cellular
transport processes.
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Caption: Logical relationship of H-Val-Val-OH's biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1682822#h-val-val-oh-chemical-structure-and-

formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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